Cas no 32446-40-5 (pentyl thiocyanate)

• Product Name: pentyl thiocyanate
• CAS No: 32446-40-5
• MF: C₆H₁₁NS
• MW: 129.2232401371
• CID: 879194
• PubChem ID: 122882
• Update Time: 2025-04-19

pentyl thiocyanate Chemical and Physical Properties

Names and Identifiers

• pentyl thiocyanate
• N-AMYL THIOCYANATE
• thiocyanic acid, pentyl ester

• Inchi： 1S/C6H11NS/c1-2-3-4-5-8-6-7/h2-5H2,1H3
• InChI Key： HHAHSQJCFOPSFV-UHFFFAOYSA-N
• SMILES： S(C#N)CCCCC

Computed Properties

• Exact Mass: 129.06133
• Monoisotopic Mass: 129.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 81.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.1A^2

Experimental Properties

• Density: 0.955 (estimate)
• Boiling Point: 165°C (estimate)
• Flash Point: 75.8 ℃
• Refractive Index: 1.5500 (estimate)
• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocyanates Thiocyanates
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocyanates